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Compound Focus: PbTx 3

CAS No.: 85079-48-7

Cat. No.: S624133

Clinical Symptoms of PbTx-3 and NSP

The following table summarizes the core clinical symptoms associated with NSP, which are caused by
brevetoxins including PbTx-3. Symptoms typically appear between 15 minutes to 18 hours after ingestion
of contaminated shellfish and generally last from a few hours to several days [1] [2] [3]. No human

fatalities have been reported, but hospitalizations can occur [1].

Symptom . Onset & Duration
Specific Symptoms

Category Notes

Gastrointestinal Nausea, vomiting, diarrhea, abdominal pain [1] [2] [3] Often among the first

symptoms to appear.

Neurological Circumoral and distal paresthesias (tingling/numbness of  The hallmark
lips, tongue, arms, legs), ataxia (loss of coordination), "neurotoxic” symptoms
slurred speech, dizziness, myalgia (muscle pain), of NSP. Can progress
vertigo, loss of motor control, reversal of hot and cold to partial paralysis [1].

sensation (thermal dysthesia) [1] [4] [2]

Other Systemic Bradycardia (slow heart rate), dilated pupils, headache, Less frequently
Effects tremor [2] [3] reported.
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Mechanism of Action: PbTx-3 Neurotoxicity

PbTx-3 is a lipid-soluble, cyclic polyether toxin that binds with high affinity to Receptor Site 5 on voltage-

gated sodium channels (VGSCs) in cell membranes [1] [4] [3]. This binding induces specific neurotoxic

effects, as illustrated in the following pathway.
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Diagram of the PbTx-3 mechanism of action on voltage-gated sodium channels, leading to NSP symptoms.
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Analytical Methods for PbTx-3 Detection

For drug development and research, accurate toxin quantification is essential. The table below outlines key

methodologies.

Method Principle Key Experimental Steps (Abridged Protocol) Application & Notes

| Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [5] | Chromatographic separation
followed by detection via mass-to-charge ratio of ionized molecules. | 1. Extraction: Homogenize shellfish
tissue with 50% acetonitrile [5]. 2. Clean-up: Use dispersive Solid-Phase Extraction (d-SPE) with alumina-
neutral sorbent [5]. 3. Analysis: Inject onto a C18 UPLC column. Use positive HESI ionization and Multiple
Reaction Monitoring (MRM) for detection [5]. | Gold Standard. Highly sensitive and confirmatory. LOQ of
5 pg/kg, well below regulatory limits (800 pg BTX-2/kg) [5]. | | Receptor Binding Assay (RBA) [4] |
Measures competitive displacement of a radiolabeled brevetoxin from sodium channel receptors. | 1. Prepare
rat brain synaptosomes or other membrane fractions containing VGSCs [4]. 2. Incubate with a fixed
concentration of a radiolabeled brevetoxin (e.g., [(H]-PbTx-3) and varying concentrations of the unlabeled
PbTx-3 standard or sample extract [4]. 3. Measure bound radioactivity. The ECs0 for PbTx-3 is
approximately 27.6 nM [4]. | High-throughput screening. Approved for shellfish safety screening. Reflects
toxic potential but is not compound-specific [4]. | | Cell-Based Cytotoxicity Assay [4] | Measures cell
viability or metabolic activity after toxin exposure. | 1. Culture susceptible cell lines (e.g., human monocyte
THP-1 line or neuronal cells) [4]. 2. Expose cells to a dilution series of PbTx-3 for a set period (e.g., 24h). 3.
Assess viability with a colorimetric assay like XTT. The reported ECs0 for PbTx-3 in THP-1 monocytes is
~47 puM [4]. | Useful for functional toxicity assessment. The XTT assay measures metabolic activity as a
proxy for cell viability [4]. | | Enzyme-Linked Immunosorbent Assay (ELISA) [5] | Uses antibodies to
specifically bind brevetoxins in a competitive format. | 1. Add sample/standard to antibody-coated wells. 2.
Add a brevetoxin-enzyme conjugate. 3. Add substrate; measure color change inversely proportional to toxin

concentration. | Rapid screening tool. Susceptible to false positives/negatives due to cross-reactivity [5]. |

Key Research and Developmental Insights

e PbTx-3 is a Metabolite: PbTx-3 is a primary metabolite of the algal toxin PbTx-2, which is often the
dominant form produced by Karenia brevis. PbTx-3 is frequently found in contaminated shellfish [1]
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[6].

¢ Immunotoxicity Considerations: Recent evidence indicates that different brevetoxin analogs can
exhibit varying immunotoxic effects not strictly correlated with their VGSC binding affinity. For
instance, PbTx-2 (which has an aldehyde group) is more cytotoxic to human monocytes than PbTx-3
(which lacks it), despite similar VGSC binding [4]. This is crucial for therapeutic development.

e Toxin Antagonism: The compound brevenal is a natural brevetoxin antagonist that competes for
Site 5 on the VGSC. Research shows it can protect human lymphocytes from PbTx-3-induced DNA
damage, suggesting a potential therapeutic pathway [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0166445X22002247
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2561221/
https://www.smolecule.com/products/s624133?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2579735/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/neurotoxic-shellfish-poisoning
https://www.whoi.edu/science/b/redtide/illness/nsp.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10638005/
https://www.sciencedirect.com/science/article/abs/pii/S0166445X22002247
https://pmc.ncbi.nlm.nih.gov/articles/PMC2561221/
https://www.smolecule.com/products/b624133#pbtx-3-neurotoxic-shellfish-poisoning-symptoms
https://www.smolecule.com/products/b624133#pbtx-3-neurotoxic-shellfish-poisoning-symptoms
https://www.smolecule.com/products/b624133#pbtx-3-neurotoxic-shellfish-poisoning-symptoms
https://www.smolecule.com/products/s624133?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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